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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

Cat. No.: B12058328

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides detailed, step-by-step guidance for the safe disposal of
Carfentrazone-ethyl-d5, a deuterated analog of the herbicide Carfentrazone-ethyl. The
procedures outlined are based on established safety protocols for its non-deuterated
counterpart, which shares similar chemical and toxicological properties.

Essential Safety and Hazard Information

Carfentrazone-ethyl is recognized as a substance that is harmful if swallowed, absorbed
through the skin, or inhaled.[1] It is known to cause serious eye irritation and poses a
significant threat to aquatic ecosystems, exhibiting high toxicity with long-lasting effects.[1][2][3]
Adherence to stringent safety measures is therefore critical.

Quantitative Data for Carfentrazone-ethyl

The following tables summarize key quantitative data for Carfentrazone-ethyl, providing a basis
for risk assessment and handling procedures.

Table 1: Toxicological Data
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Metric Value Species Notes

Low acute oral

Oral LD50 5,143 mg/kg Rat o

toxicity.

Low acute dermal
Dermal LD50 > 4,000 mg/kg Rat o

toxicity.

Maximum attainable
Inhalation LC50 > 5.09 mg/L Rat concentration with

zero mortality.

Causes serious eye

Eye Irritation Minimally irritating o
irritation.[2]
May cause skin

Skin Irritation Non-irritating irritation upon

prolonged contact.[4]

Table 2: Ecotoxicity Data

Organism Metric Value

Fish 96h LC50 1.6 to 2.0 mg/L
Aquatic Invertebrates 48h EC50 > 9.8 mg/L
Algae EC50 5.7 to 17 pg/L

Table 3: Physical and Chemical Properties
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Property Value

Molecular Weight 412.2 g/mol

Flash Point 229 °C (444 °F)

Vapor Pressure 1.19 x 10-7 mmHg @ 25°C
Water Solubility 12 mg/L at 20 °C

Soil Half-life (DT50) < 1.5to 2 days

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of Carfentrazone-
ethyl-d5.

1. Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (e.g., nitrile or neoprene).

o Use protective eyewear or a face shield.[2]

o Wear a lab coat or other protective clothing to prevent skin contact.[2]
2. Handling and Storage of Waste:

o All waste materials containing Carfentrazone-ethyl-d5 must be collected in designated,
properly labeled, and sealable containers.[5]

» Store waste containers in a cool, dry, and well-ventilated area, away from heat sources and
incompatible materials.[3]

e Ensure waste containers are kept locked up and inaccessible to unauthorized personnel.[3]

[5]

3. Spill Management:
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In the event of a spill, immediately isolate the area.
Wear appropriate PPE before attempting to clean the spill.[5]

Use an absorbent, non-combustible material (e.g., sand, vermiculite) to contain and collect
the spilled substance.[5][6]

Place the absorbed material into a sealable container for disposal.[5]

Decontaminate the spill area with a suitable cleaning agent and wash with large amounts of
water.[5]

Avoid allowing the substance or cleanup materials to enter drains or waterways.[2][6]
. Disposal of Unused Product and Contaminated Materials:

The primary method of disposal is to engage a licensed and authorized waste disposal
contractor.[5]

Do not dispose of Carfentrazone-ethyl-d5 down the drain or in general waste.

Provide the waste disposal contractor with detailed information about the chemical waste.[5]
. Disposal of Empty Containers:

Ensure containers are completely empty before disposal.[5]

Triple rinse the container with a suitable solvent. The rinsate should be collected and treated
as hazardous waste.

Puncture or otherwise render the container unusable to prevent reuse.

Dispose of the empty container in accordance with local, state, and federal regulations,
which may involve recycling or disposal through the authorized waste handler.[2][5]

Logical Workflow for Disposal

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://www.chemos.de/import/data/msds/GB_en/128639-02-1-A0044595-GB-en.pdf
https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://www.cdms.net/ldat/mpBCG004.pdf
https://www.chemos.de/import/data/msds/GB_en/128639-02-1-A0044595-GB-en.pdf
https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://www.cdms.net/ldat/mpBCG004.pdf
https://direct.hpc-j.co.jp/sds/eng/99052663_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Carfentrazone-ethyl-d5.

Start: Have Carfentrazone-ethyl-d5 Waste

‘Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Contain and Absorb Spill
Collect in Sealable Container

Decontaminate Spill Area
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Labeled, Sealable Container

Is Container Empty?

Store Waste Securely Triple Rinse Container
(Cool, Dry, Ventilated) Collect Rinsate as Waste
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Waste Disposal Contractor (ROITEiL 2 @R
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Caption: Disposal Workflow for Carfentrazone-ethyl-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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